6-ethyl-4-oxo-N-(pyridin-3-yl)-4H-chromene-2-carboxamide

• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol
• IUPAC Name: 6-ethyl-4-oxo-N-pyridin-3-ylchromene-2-carboxamide
• InChI: InChI=1S/C17H14N2O3/c1-2-11-5-6-15-13(8-11)14(20)9-16(22-15)17(21)19-12-4-3-7-18-10-12/h3-10H,2H2,1H3,(H,19,21)
• InChI Key: JZCSFTOJHRUBJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=CC2=O)C(=O)NC3=CN=CC=C3

Description

6-ethyl-4-oxo-N-(pyridin-3-yl)-4H-chromene-2-carboxamide: is a heterocyclic organic compound.

• Its chemical formula is C₁₈H₁₄N₂O₃.
• The compound features a chromene ring fused with a pyridine ring, along with an amide functional group.
• It exhibits interesting pharmacological properties and has been studied for various applications.

Preparation Methods

Synthetic Routes:

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Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential bioactivity, such as enzyme inhibition or receptor binding.

Medicine: Explored for its pharmacological effects, including anti-inflammatory or anticancer properties.

Industry: May serve as a precursor for drug development or other fine chemicals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It could interact with enzymes, receptors, or cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: